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Compound of Interest

Compound Name: Cy5.5 acetate

Cat. No.: B15555535 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy5.5, a near-infrared fluorescent

dye, and its application in preclinical in vivo imaging. We will delve into its core properties,

detailed experimental protocols for bioconjugation and imaging, and present quantitative data

to assist researchers in designing and executing their studies.

Introduction to Cy5.5
Cy5.5 is a member of the cyanine dye family, which are characterized by two nitrogen atoms

connected by a polymethine chain.[1][2] It is a near-infrared (NIR) fluorescent dye widely

utilized in biomedical research for labeling biomolecules such as peptides, proteins, and

antibodies.[3] Its fluorescence emission in the NIR spectrum (typically 690-720 nm) makes it

exceptionally suitable for in vivo imaging.[3][4] The key advantages of operating within this NIR

window are the minimal background fluorescence (autofluorescence) from biological tissues

and deeper tissue penetration of light compared to dyes in the visible spectrum.[3][5][6] These

properties lead to a higher signal-to-background ratio, enabling enhanced sensitivity for

detecting targets deep within living organisms.[3]

While the user query specified "Cy5.5 acetate," the most common form used for biological

applications is an amine-reactive N-hydroxysuccinimide (NHS) ester, which readily forms stable

covalent bonds with primary amines (e.g., lysine residues) on proteins.[7][8] This guide will

focus on the broadly applicable Cy5.5 fluorophore and its use in in vivo imaging.
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Core Properties and Quantitative Data
A thorough understanding of the dye's photophysical properties is critical for successful

experimental design, particularly for selecting appropriate imaging hardware and filters.

Property Value Reference

Excitation Maximum (λex) 678 - 683 nm [4][5]

Emission Maximum (λem) 695 - 703 nm [4][5]

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹ [9]

Quantum Yield (Φ) ~0.2 - 0.28 [9]

Molecular Weight ~1.3 kDa (will vary with form) [5]

Reactivity Group (Common)
N-hydroxysuccinimide (NHS)

ester
[9]

Target Functional Group Primary Amines (-NH₂) [7]

Bioconjugation of Cy5.5 to Proteins
Covalently attaching Cy5.5 to a targeting molecule, such as an antibody or peptide, is the first

step in creating a specific imaging probe. The most common method involves the reaction of a

Cy5.5 NHS ester with primary amines on the protein.

The following diagram illustrates the general workflow for conjugating an amine-reactive Cy5.5

dye to a protein.
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Preparation

Reaction

Purification & Storage

Prepare Protein
(Amine-free buffer, pH 8.3-8.5)

Mix Protein and Dye
(Target Molar Ratio: 3-7:1)

Incubate 1 hr, RT, dark

Prepare Cy5.5 NHS Ester
(Dissolve in anhydrous DMSO)

Add Quencher Reagent
(e.g., Tris or glycine)

Purify Conjugate
(Gel filtration or dialysis)

Store Conjugate
(4°C or -20°C with glycerol)
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Animal Preparation

Imaging Procedure

Data Analysis

Anesthetize Animal
(e.g., Isoflurane)

Position in Imaging System
(Maintain body temperature)

Acquire Baseline Image
(Pre-injection)

Administer Cy5.5 Probe
(e.g., Intravenous)

Acquire Images at Time Points
(e.g., 1h, 4h, 24h, 48h)

Draw Regions of Interest (ROI)
(e.g., Tumor, Muscle)

Quantify Fluorescence Signal
(p/s/cm²/sr)

Calculate Tumor-to-Background
Ratio (TBR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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